Cas no 1519610-45-7 (Benzoic acid, 2-bromo-6-fluoro-3-methoxy-, methyl ester)

Technical Introduction: Benzoic acid, 2-bromo-6-fluoro-3-methoxy-, methyl ester is a halogenated aromatic ester with a molecular structure incorporating bromo, fluoro, and methoxy substituents. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of multiple functional groups allows for selective modifications, enabling diverse derivatization pathways. Its stability under standard conditions and well-defined reactivity profile make it suitable for use in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound’s purity and consistent performance are critical for reproducible results in research and industrial applications.

Benzoic acid, 2-bromo-6-fluoro-3-methoxy-, methyl ester structure

1519610-45-7 structure

Product Name:Benzoic acid, 2-bromo-6-fluoro-3-methoxy-, methyl ester

CAS No:1519610-45-7

MF:C₉H₈BrFO₃

MW:263.060425758362

CID:5075435

PubChem ID:83402118

Update Time:2026-03-01

Benzoic acid, 2-bromo-6-fluoro-3-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2-bromo-6-fluoro-3-methoxy-, methyl ester
- Inchi： 1S/C9H8BrFO3/c1-13-6-4-3-5(11)7(8(6)10)9(12)14-2/h3-4H,1-2H3
- InChI Key： CXSPTJIGWXYHPZ-UHFFFAOYSA-N
- SMILES： BrC1C(=CC=C(C=1C(=O)OC)F)OC

Computed Properties

Exact Mass: 261.96408g/mol
Monoisotopic Mass: 261.96408g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 35.5

Benzoic acid, 2-bromo-6-fluoro-3-methoxy-, methyl ester Pricemore >>

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